Cas no 1334488-54-8 (Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate
• CAS No: 1334488-54-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6189188
• PubChem ID: 84068822
• Update Time: 2025-11-01

Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• CS-0295837
• 1334488-54-8
• EN300-4354028
• Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H23NO3/c1-5-10(14)9-7-6-8-13(9)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3
• InChI Key： XSXPDTDOTYDGDD-UHFFFAOYSA-N
• SMILES： OC(CC)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate (CAS No. 1334488-54-8)

Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate (CAS No. 1334488-54-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This Boc-protected pyrrolidine derivative is particularly valued for its role as an intermediate in the development of bioactive molecules. Its unique structure, featuring a tert-butyloxycarbonyl (Boc) group and a hydroxypropyl side chain, makes it a versatile building block for drug discovery and medicinal chemistry applications.

In recent years, the demand for pyrrolidine-based intermediates like Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate has surged due to their importance in synthesizing small molecule therapeutics. Researchers frequently search for "Boc-protected amine synthesis" or "pyrrolidine derivatives for drug development," highlighting the compound's relevance in modern pharmaceutical workflows. The hydroxypropyl modification further enhances its utility in creating chiral compounds, addressing the growing need for enantioselective synthesis in API manufacturing.

The compound's CAS No. 1334488-54-8 serves as a critical identifier in chemical databases and regulatory documentation. Analytical studies confirm its stability under standard storage conditions (typically 2-8°C), with HPLC purity often exceeding 98%. Its molecular weight (243.32 g/mol) and solubility profile (soluble in DMSO, methanol) make it compatible with common organic reaction conditions. These properties align with current industry trends toward high-purity intermediates for GMP-compliant synthesis.

From a synthetic chemistry perspective, the tert-butyl carbamate group in this compound offers excellent amine protection during multi-step reactions, while the hydroxypropyl moiety provides a handle for further functionalization. This dual functionality explains its popularity in peptide mimetic design and fragment-based drug discovery – two areas generating significant interest in AI-assisted molecular design platforms. Computational chemists often incorporate such building blocks when modeling protein-ligand interactions.

Quality control protocols for Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate typically involve comprehensive characterization by NMR spectroscopy (1H, 13C), mass spectrometry, and chromatographic methods. These analytical procedures ensure batch-to-batch consistency, meeting the stringent requirements of preclinical research applications. The compound's spectral fingerprints (e.g., characteristic Boc carbonyl stretch at ~1700 cm-1 in IR) serve as important reference data for synthetic chemists.

Emerging applications in bioconjugation chemistry have further expanded the utility of this pyrrolidine derivative. Its hydroxyl group can participate in click chemistry reactions or serve as an anchor point for prodrug development – topics frequently searched in conjunction with "targeted drug delivery systems." This aligns with current pharmaceutical trends toward precision medicine and personalized therapeutics.

When handling Tert-butyl 2-(1-hydroxypropyl)pyrrolidine-1-carboxylate, standard laboratory precautions apply. While not classified as hazardous, proper chemical hygiene practices should be maintained. The compound's material safety data sheet (MSDS) provides essential handling information, including recommended personal protective equipment (lab coat, gloves, eye protection) and storage conditions.

The global market for such pharmaceutical intermediates continues to grow, driven by increased R&D investment in central nervous system (CNS) drugs and enzyme inhibitors. Many patent applications reference similar pyrrolidine carboxylates as key components in novel therapeutic agents, particularly for neurological disorders and metabolic diseases – areas of intense research focus according to recent clinical trial databases.

From a regulatory standpoint, CAS No. 1334488-54-8 appears in multiple FDA drug master files as a declared intermediate. Its use in ICH-compliant synthesis pathways demonstrates compliance with international pharmaceutical quality standards. This regulatory status makes it particularly valuable for companies developing generic pharmaceuticals or new chemical entities requiring thorough documentation.

Future research directions may explore the compound's potential in catalysis (as a ligand precursor) or material science applications. The structural flexibility of the pyrrolidine ring system continues to inspire innovations in asymmetric synthesis methodologies – a hot topic in contemporary green chemistry initiatives seeking to reduce synthetic step counts and improve atom economy.